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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the setting reaction kinetics of
Sybraloy, a high-copper dental amalgam. The document details the chemical processes
governing its transformation from a malleable mixture to a durable restorative material. It
includes a summary of its physical properties, detailed experimental protocols for
characterization based on international standards, and visualizations of the reaction pathways
and experimental workflows.

Introduction to Sybraloy Amalgam

Sybraloy is a high-copper, spherical particle dental amalgam. Its composition, which includes a
significant proportion of copper, is designed to eliminate the formation of the corrosion-prone
gamma-2 (y2) phase (SnsHg), which is a known weakness in traditional, low-copper amalgams.
This results in a restoration with improved longevity and marginal integrity. Clinical studies have
shown that Sybraloy exhibits favorable performance with good marginal integrity over time.

Table 1: Composition of Sybraloy Amalgam Alloy
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Component Percentage by Weight (%)
Silver (Ag) 40
Tin (Sn) 30
Copper (Cu) 30

The Setting Reaction of High-Copper Amalgams

The setting of high-copper amalgams like Sybraloy is a complex metallurgical process
involving the dissolution of the alloy particles in mercury and the subsequent precipitation of
new metallic phases. The overall reaction can be summarized in two stages:

e Initial Reaction: The silver-tin (AgsSn, y-phase) particles react with mercury (Hg) to form a
silver-mercury matrix (Agz2Hgs, y1-phase) and a tin-mercury phase (SnsHg, yz2-phase).

e Secondary Reaction: The newly formed yz-phase is unstable in the presence of the high
copper content. The copper in the alloy reacts with the yz-phase to form a stable copper-tin
compound (CueSns, n' (eta prime) phase) and more yi-phase. This secondary reaction is
crucial as it consumes the weak and corrodible y2-phase.

The final set amalgam consists of unreacted alloy particles embedded in a matrix of y1 and n'
phases, with minimal to no y2-phase present.
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Figure 1: Setting reaction pathway of high-copper amalgam.

Quantitative Data on Setting Kinetics

While specific quantitative data for Sybraloy's setting kinetics is not readily available in the
public domain, the following table presents typical values for high-copper amalgams, which are
expected to be comparable to Sybraloy. It is important to note that these values can be
influenced by factors such as trituration time and condensation technique. One source
suggests a trituration time of 13 seconds for Sybraloy.

Table 2: Typical Physical Properties of High-Copper Amalgams
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Property

Typical Value Range

Setting Time

- Initial Set (Working Time)

3 - 5 minutes

- Final Set

~ 24 hours

Dimensional Change (24h)

-10 to +15 pm/cm

Compressive Strength

- 1 hour > 100 MPa
- 24 hours > 350 MPa
Static Creep <0.5%

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the setting

kinetics of dental amalgams, based on the ISO 24234 standard.

Determination of Setting Time

The setting time of dental amalgam can be determined by monitoring the change in its

resistance to penetration or indentation over time.

Apparatus:

Specimen mold (as per 1ISO 24234)

Amalgamator

Timer

Procedure:

Vicat needle apparatus or similar indentation device
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 Triturate the Sybraloy capsule according to the manufacturer's instructions (e.g., 13
seconds).

e Immediately condense the mixed amalgam into the specimen mold.
¢ Place the mold under the indenter of the testing apparatus.

o Atregular intervals (e.g., every 30 seconds), lower the indenter onto the surface of the
amalgam with a specified force.

e The initial setting time is recorded as the time when the indenter no longer leaves a visible
mark on the surface.

o The final setting time is determined by a significant increase in resistance to indentation, as
defined by the specific testing standard.

Measurement of Dimensional Change

The dimensional change during the setting of amalgam is a critical parameter, as excessive
expansion can stress the tooth, while contraction can lead to marginal gaps.
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:
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Figure 2: Workflow for measuring dimensional change.

Apparatus:
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Dilatometer or a measuring microscope

Specimen mold (cylindrical, typically 4 mm diameter and 8 mm height as per ISO 24234)

Amalgamator

Condensing instruments

Procedure:

Prepare a cylindrical specimen of Sybraloy amalgam by trituration and condensation into
the specified mold.

o Place the specimen in the measuring apparatus.
o Record the initial length of the specimen at a specified time after trituration (e.g., 5 minutes).

e Maintain the specimen at a constant temperature (e.g., 37°C) and measure its length at
regular intervals over a 24-hour period.

o The dimensional change is expressed as the percentage change in length from the initial
measurement.

Determination of Compressive Strength

Compressive strength is a key indicator of an amalgam's ability to withstand masticatory forces.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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